6-Methylpyridine-2-carbonitrile
Overview
Description
6-Methylpyridine-2-carbonitrile, also known as 2-Cyano-6-methylpyridine, 2-Methyl-6-cyanopyridine, or 6-Methylpicolinonitrile, is a chemical compound with the empirical formula C7H6N2 . It is used as a heterocyclic building block in the synthesis of various compounds .
Synthesis Analysis
6-Methylpyridine-2-carbonitrile is used in the synthesis of zinc complexes bearing N, N′ -bidentate entiopure ligands . It is also used as an intermediate in the preparation of selective cyclooxygenase-2 inhibitors and calcium antagonists .Molecular Structure Analysis
The molecular weight of 6-Methylpyridine-2-carbonitrile is 118.14 . The SMILES string representation of its structure isCc1cccc(n1)C#N
. Chemical Reactions Analysis
While specific chemical reactions involving 6-Methylpyridine-2-carbonitrile are not detailed in the search results, it is noted that the compound is highly versatile and can be used in a variety of chemical reactions .Physical And Chemical Properties Analysis
6-Methylpyridine-2-carbonitrile is a solid at room temperature . It has a melting point of 70-74 °C . The compound is predicted to have a density of 1.08±0.1 g/cm3 .Scientific Research Applications
Pharmaceutical Research: Galunisertib Precursor
6-Methylpicolinonitrile serves as a key intermediate in the synthesis of Galunisertib , a drug investigated for its potential in treating various forms of cancer. It acts by inhibiting TGF-β receptor I, which plays a crucial role in tumor growth and metastasis.
Organic Synthesis: Heterocyclic Building Blocks
This compound is utilized as a building block in the synthesis of heterocyclic compounds . Its nitrile group can undergo various reactions, providing a pathway to synthesize complex organic molecules with potential applications in medicinal chemistry.
Catalysis: Synthesis of Zinc Complexes
In catalysis, 6-Methylpicolinonitrile is used to synthesize zinc complexes bearing N, N′-bidentate entiopure ligands . These ligands are significant in asymmetric synthesis, which is essential for producing enantiomerically pure substances in pharmaceuticals.
Green Chemistry: Flow Synthesis of Methylpyridines
The compound is involved in the flow synthesis of 2-methylpyridines via α-methylation, which is a greener alternative to traditional batch processes. This method is more efficient, safer, and produces less waste, aligning with the principles of green chemistry .
Safety and Hazards
Future Directions
properties
IUPAC Name |
6-methylpyridine-2-carbonitrile | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H6N2/c1-6-3-2-4-7(5-8)9-6/h2-4H,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CMADFEQMYFNYCF-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NC(=CC=C1)C#N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H6N2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60167284 | |
Record name | 6-Methylpyridine-2-carbonitrile | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60167284 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
118.14 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
6-Methylpyridine-2-carbonitrile | |
CAS RN |
1620-75-3 | |
Record name | 6-Methyl-2-pyridinecarbonitrile | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=1620-75-3 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 6-Methylpyridine-2-carbonitrile | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0001620753 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | 1620-75-3 | |
Source | DTP/NCI | |
URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=26022 | |
Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
Record name | 6-Methylpyridine-2-carbonitrile | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60167284 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 6-methylpyridine-2-carbonitrile | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.015.081 | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
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Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q & A
Q1: How is 2-cyano-6-methylpyridine synthesized?
A: 2-Cyano-6-methylpyridine can be synthesized through several methods. One approach involves the reaction of 2-picoline-1-oxide with dimethyl sulfate, followed by treatment with hydrogen cyanide. This process yields 2-cyano-6-methylpyridine as the main product, along with 4-cyano-2-methylpyridine as a byproduct. [] Another method utilizes the vapor-phase ammoxidation of 2,6-lutidine over a chromium oxide-aluminum oxide catalyst at high temperatures. This reaction selectively produces 2-cyano-6-methylpyridine at low conversion rates. []
Q2: What are the applications of 2-cyano-6-methylpyridine in organic synthesis?
A: 2-Cyano-6-methylpyridine serves as a versatile building block in organic synthesis. It acts as a precursor for synthesizing chiral ligands, specifically oxazolines, used in asymmetric catalytic reactions. [, ] For instance, reacting 2-cyano-6-methylpyridine with (R)-phenylglycinol in the presence of a zinc chloride catalyst yields a chiral oxazoline ligand. [] Similarly, reacting it with tert-leucinol under similar conditions produces another valuable chiral oxazoline ligand. [] These chiral ligands play a crucial role in enantioselective synthesis, enabling the production of enantiomerically pure compounds with specific biological activities.
Q3: Are there any challenges or limitations associated with using 2-cyano-6-methylpyridine in synthesis?
A: While 2-cyano-6-methylpyridine offers versatility, certain considerations arise in its application. One potential challenge lies in controlling regioselectivity during reactions, particularly when aiming for specific substitution patterns on the pyridine ring. For instance, the vapor-phase ammoxidation of 2,4-lutidine produces a mixture of 2-cyano-4-methylpyridine and 4-cyano-2-methylpyridine. [] This lack of regioselectivity necessitates careful optimization of reaction conditions or the use of alternative synthetic routes to achieve the desired product selectively.
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